Cas no 1643563-23-8 (3-Bromo-6-cyanopyridine-d3)

3-Bromo-6-cyanopyridine-d3 structure
3-Bromo-6-cyanopyridine-d3 structure
Product Name:3-Bromo-6-cyanopyridine-d3
CAS No:1643563-23-8
MF:C6H3BrN2
MW:186.023905038834
CID:6810544
PubChem ID:133553967
Update Time:2025-03-06

3-Bromo-6-cyanopyridine-d3 Chemical and Physical Properties

Names and Identifiers

    • 1643563-23-8
    • 3-Bromo-6-cyanopyridine-d3
    • CS-19969
    • Inchi: 1S/C6H3BrN2/c7-5-1-2-6(3-8)9-4-5/h1-2,4H/i1D,2D,4D
    • InChI Key: DMSHUVBQFSNBBL-KYKRLZBASA-N
    • SMILES: BrC1=C([2H])N=C(C#N)C([2H])=C1[2H]

Computed Properties

  • Exact Mass: 184.96679Da
  • Monoisotopic Mass: 184.96679Da
  • Isotope Atom Count: 3
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 137
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 36.7Ų
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